Cas no 1220030-56-7 (Ethyl 3-amino-4-(3-toluidino)benzoate)

Ethyl 3-amino-4-(3-toluidino)benzoate is a benzoate derivative featuring both amino and toluidino functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure allows for further functionalization, particularly in the development of dyes, pharmaceuticals, and agrochemicals. The compound exhibits stability under standard conditions and demonstrates compatibility with a range of reaction conditions, including acylation and alkylation. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The toluidino group enhances solubility in organic solvents, facilitating purification and downstream applications. This compound is particularly useful in research settings requiring precise control over molecular architecture.

Ethyl 3-amino-4-(3-toluidino)benzoate structure

1220030-56-7 structure

Product Name:Ethyl 3-amino-4-(3-toluidino)benzoate

CAS No:1220030-56-7

MF:C₁₆H₁₈N₂O₂

MW:270.326323986053

CID:1076592

PubChem ID:56828491

Update Time:2025-05-28

Ethyl 3-amino-4-(3-toluidino)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-4-(3-toluidino)benzoate
- ethyl 3-amino-4-[(3-methylphenyl)amino]benzoate
- SB81665
- AKOS010561083
- ethyl 3-amino-4-(3-methylanilino)benzoate
- Ethyl3-amino-4-(m-tolylamino)benzoate
- Ethyl 3-amino-4-(m-tolylamino)benzoate
- 1220030-56-7
- MDL： MFCD13562716
- Inchi： 1S/C16H18N2O2/c1-3-20-16(19)12-7-8-15(14(17)10-12)18-13-6-4-5-11(2)9-13/h4-10,18H,3,17H2,1-2H3
- InChI Key： ICCOBWPBATWWLP-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(=C(C=1)N)NC1C=CC=C(C)C=1)=O

Computed Properties

Exact Mass: 270.136827821g/mol
Monoisotopic Mass: 270.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 64.4Å²

Ethyl 3-amino-4-(3-toluidino)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12171330-5g	Ethyl 3-amino-4-(m-tolylamino)benzoate	1220030-56-7	95+%	5g	$446	2024-07-23

Ethyl 3-amino-4-(3-toluidino)benzoate Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. Alt-proteins: A promising future
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

1220030-56-7 (Ethyl 3-amino-4-(3-toluidino)benzoate) Related Products

Recommended suppliers

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Jinhuan Chemical CO., LTD.

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.